3-(2-(3-methoxyphenoxy)acetamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[[2-(3-methoxyphenoxy)acetyl]amino]-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O6/c1-30-17-12-10-16(11-13-17)26-25(29)24-23(20-8-3-4-9-21(20)33-24)27-22(28)15-32-19-7-5-6-18(14-19)31-2/h3-14H,15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: DYGAREIGYYLBDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)COC4=CC=CC(=C4)OC
• Molecular Formula: C25H22N2O6
• Molecular Weight: 446.5 g/mol

Description

3-(2-(3-methoxyphenoxy)acetamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide, also known as MPAC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic benefits. MPAC belongs to the class of benzofuran carboxamides and has been found to exhibit anti-inflammatory and anti-cancer properties. In

Scientific Research Applications

Synthesis and Biological Activity

Novel heterocyclic compounds derived from related structures have been synthesized, showcasing significant biological activities such as anti-inflammatory, analgesic, and anticonvulsant properties. For example, research has developed compounds with benzodifuranyl and benzofuran derivatives showing potential as COX inhibitors and having notable analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020). Another study highlighted the synthesis of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, with structural elucidation suggesting a role in anticonvulsant activities (Camerman et al., 2005).

Chemical Structure and Mechanistic Insights

Research on brominated benzolactone/lactam and their reaction with 4-methoxythiobenzamide and thiourea under basic conditions provided insights into potential mechanisms involving α-thioiminium or isothiouronium salts (Kammel et al., 2015). These studies underscore the chemical versatility and reactivity of compounds with similar backbones, leading to diverse biological and chemical applications.

Antimicrobial and Docking Studies

Compounds synthesized from similar structures have been subjected to antimicrobial evaluation and docking studies, indicating their potential utility in developing new therapeutic agents. For instance, the synthesis of tetrazol-thiophene-2-carboxamides and their characterization revealed promising results in biological evaluation and molecular docking studies (Talupur et al., 2021).

Antioxidant Activity

Studies have also explored the antioxidant properties of related compounds. A combined spectroscopic and computational study on capsaicin derivatives aimed to estimate their ability to act as antioxidants, revealing insights into the most reactive sites for hydrogen atom abstraction and proton transfer (Yancheva et al., 2020).

Molecular Structural Analysis

The molecular structure of novel derivatives has been analyzed using techniques like X-ray diffraction and DFT calculations, providing detailed insights into their electronic properties and potential reactivity. Such studies contribute to understanding the structural basis for the biological activity and chemical reactivity of these compounds (Demir et al., 2015).